![molecular formula C16H28BNO4 B3181952 Tert-butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopent-3-en-1-yl)carbamate CAS No. 1643574-07-5](/img/structure/B3181952.png)
Tert-butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopent-3-en-1-yl)carbamate
Overview
Description
“Tert-butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopent-3-en-1-yl)carbamate” is a chemical compound . The InChI code for this compound is 1S/C17H30BNO4/c1-15(2,3)21-14(20)19-13-10-8-12(9-11-13)18-22-16(4,5)17(6,7)23-18/h8,13H,9-11H2,1-7H3, (H,19,20) .
Molecular Structure Analysis
The molecular structure of this compound includes a cyclopentene ring attached to a carbamate group and a boronate ester group . The boronate ester group includes a boron atom bonded to two oxygen atoms and two methyl groups .Scientific Research Applications
Synthesis and Characterization
- Synthesis as an Intermediate in Biologically Active Compounds : This compound serves as an important intermediate in the synthesis of biologically active compounds such as crizotinib (D. Kong et al., 2016).
- Crystal Structure and DFT Study : The compound has been subjected to crystallographic and conformational analysis, including studies using density functional theory (DFT) to reveal physicochemical features (W. Ye et al., 2021).
- Application in Enantioselective Synthesis : It acts as an intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, with its crystal structure confirming the substitution of the cyclopentane ring (M. Ober et al., 2004).
Polymer and Nanoparticle Research
- Enhanced Brightness in Nanoparticles : It has been used in the synthesis of heterodifunctional polyfluorenes, leading to stable nanoparticles exhibiting bright fluorescence, useful in various applications (Christoph S. Fischer et al., 2013).
- Water-Soluble Carboxylated Polyfluorenes : The compound facilitates the synthesis of water-soluble carboxylated polyfluorenes, demonstrating significant potential in fluorescence quenching studies with proteins and cationic quenchers (Yong Zhang et al., 2008).
Miscellaneous Applications
- Synthesis of Protected β-d-2-deoxyribosylamine Analogue : Its role as an intermediate in the synthesis of protected β-d-2-deoxyribosylamine analogue, a crucial component in nucleotide research, is noteworthy (M. Ober et al., 2004).
- Synthesis of Novel Compounds : It has been utilized in the synthesis of a variety of novel compounds with potential applications in medicinal chemistry and materials science (Arun K. Ghosh et al., 2017).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopent-3-en-1-yl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28BNO4/c1-14(2,3)20-13(19)18-12-9-8-11(10-12)17-21-15(4,5)16(6,7)22-17/h8,12H,9-10H2,1-7H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCMPZYJRXHPAOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CCC(C2)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28BNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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